3-(4-fluorophenyl)-1H-pyrrolo[2,3-b]pyridine

• Molecular Formula: C13H9FN2
• Molecular Weight: 212.22 g/mol
• IUPAC Name: 3-(4-fluorophenyl)-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C13H9FN2/c14-10-5-3-9(4-6-10)12-8-16-13-11(12)2-1-7-15-13/h1-8H,(H,15,16)
• InChI Key: PJGZVJWYSJTQCA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NC=C2C3=CC=C(C=C3)F)N=C1

Description

3-(4-fluorophenyl)-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C13H9FN2 and its molecular weight is 212.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a vessel, under nitrogen, about 27 g of the crude product of Step 1, above, in about 300 ml of diethylene glycol is refluxed (at about 250°) for about 7 hours. The contents are cooled, and then quenched with water yielding a yellow precipitate. The precipitate is washed thoroughly with water, then once with petroleum ether. The product is dissolved in ethyl acetate, dried and then concentrated by evaporation until precipitation begins. The precipitate is recovered by filtration, and washed first with cold ethyl acetate, then with petroleum ether yielding the title product of this step as yellow solids (mp 190°-192°).